N-(4-phenoxyphenyl)-2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]nicotinamide

• IUPAC Name: N-(4-phenoxyphenyl)-2-(3,4,4-trifluorobut-3-enylsulfanyl)pyridine-3-carboxamide
• InChI: InChI=1S/C22H17F3N2O2S/c23-19(20(24)25)12-14-30-22-18(7-4-13-26-22)21(28)27-15-8-10-17(11-9-15)29-16-5-2-1-3-6-16/h1-11,13H,12,14H2,(H,27,28)
• InChI Key: DBVJCLVBDIHOKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=O)C3=C(N=CC=C3)SCCC(=C(F)F)F
• Molecular Formula: C22H17F3N2O2S
• Molecular Weight: 430.4 g/mol
• CAS No.: 478081-08-2

Description

N-(4-phenoxyphenyl)-2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]nicotinamide is a useful research compound. Its molecular formula is C22H17F3N2O2S and its molecular weight is 430.45. The purity is usually 95%.
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Scientific Research Applications

Nicotinamide in Neurocognitive Function

Nicotinamide, a form of vitamin B3, plays a critical role in cellular energy metabolism and has been investigated for its neuroprotective effects. Research suggests that nicotinamide may benefit neurocognitive functions, including memory and learning processes. It has been studied for its potential therapeutic applications in conditions such as Alzheimer's disease, Parkinson's disease, and traumatic brain injuries, indicating its broad spectrum of action in neuroprotection and cognitive enhancement (Rennie et al., 2015).

Anticancer Properties of Nicotinamide Derivatives

Studies have explored the anticancer potential of nicotinamide and its derivatives, demonstrating their capacity to inhibit cancer cell proliferation and induce apoptosis in various cancer types. These findings highlight the promise of nicotinamide derivatives as anticancer agents, supporting their further investigation in cancer therapeutics (Jain et al., 2020).

Environmental and Ecotoxicological Research

Nicotinamide and its derivatives have also been the subject of environmental and ecotoxicological research, examining their fate, biodegradability, and effects on non-target organisms. This line of research is crucial for understanding the environmental impact of pharmaceuticals and personal care products containing nicotinamide and its derivatives, ensuring their safe use and disposal (Kwak et al., 2017).

Role in Metabolic Disorders

Nicotinamide has been investigated for its role in metabolic disorders, including obesity and diabetes. Its involvement in pathways related to insulin sensitivity and energy metabolism presents it as a potential therapeutic agent for managing and preventing these conditions, underscoring the importance of nicotinamide in metabolic health (Miranda et al., 2014).